Cas no 314275-35-9 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 314275-35-9
• MF: C₁₉H₁₄N₂O₃S
• MW: 350.391063213348
• CID: 6221474
• PubChem ID: 2315402
• Update Time: 2025-10-30

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide
• Oprea1_812187
• Oprea1_621878
• 314275-35-9
• Z30268397
• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxochromene-3-carboxamide
• AKOS001033054
• N-(4,6-dimethylbenzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide
• F0463-0101

• Inchi： 1S/C19H14N2O3S/c1-10-7-11(2)16-15(8-10)25-19(20-16)21-17(22)13-9-12-5-3-4-6-14(12)24-18(13)23/h3-9H,1-2H3,(H,20,21,22)
• InChI Key： HNWRMYAVMKEKBT-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C(=O)OC3C=CC=CC=3C=2)=O)=NC2=C1C=C(C)C=C2C

Computed Properties

• Exact Mass: 350.07251349g/mol
• Monoisotopic Mass: 350.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 96.5Ų

Additional information on N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide

Comprehensive Overview of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 314275-35-9)

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide, with the CAS number 314275-35-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities and industrial uses. The integration of a coumarin moiety (2H-chromene-2-one) further enhances its functionality, making it a subject of interest for researchers and industry professionals alike.

One of the most frequently searched topics related to this compound is its potential role in pharmaceutical research. The benzothiazole scaffold is widely recognized for its antimicrobial, anti-inflammatory, and anticancer properties. When combined with the coumarin structure, which is known for its fluorescence and photochemical characteristics, the resulting compound exhibits a dual functionality that could be leveraged in drug development. Recent studies have explored its efficacy as a fluorescence probe for cellular imaging, a growing area of interest in biomedical diagnostics.

Another hot topic in the scientific community is the application of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide in material science. The compound's ability to absorb and emit light makes it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers are particularly interested in its photostability and solubility, which are critical factors for industrial applications. These properties align with the increasing demand for sustainable and high-performance materials in the tech industry.

From a synthetic chemistry perspective, the preparation of CAS 314275-35-9 involves a multi-step process that highlights the importance of regioselective reactions and catalyst optimization. The compound's structure requires precise control over reaction conditions to achieve high yields and purity. This has led to discussions in online forums and research publications about the best practices for its synthesis, including the use of green chemistry principles to minimize environmental impact.

In addition to its scientific applications, N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide has also been a topic of interest in intellectual property and patent literature. Several patents have been filed for its use in various formulations, underscoring its commercial potential. This has sparked debates about the balance between innovation and accessibility, particularly in the context of generic drug development and cost-effective manufacturing.

For those looking to source this compound, it is essential to consider its stability and storage conditions. Like many organic compounds, CAS 314275-35-9 may degrade under exposure to light or moisture, necessitating proper handling protocols. Suppliers often provide detailed technical data sheets to ensure safe and effective use, which is a common query among first-time buyers.

In conclusion, N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and ongoing research make it a compound worth watching in the coming years. Whether you are a researcher, industry professional, or simply curious about advanced chemical compounds, understanding its properties and potential can provide valuable insights into the future of science and technology.